Cas no 61278-82-8 (1H-Imidazole, 1-(dimethoxymethyl)-)

• Product Name: 1H-Imidazole, 1-(dimethoxymethyl)-
• CAS No: 61278-82-8
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• MDL: MFCD28664851
• CID: 486112
• PubChem ID: 11194394
• Update Time: 2025-07-21

1H-Imidazole, 1-(dimethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-(dimethoxymethyl)-
• 1-(dimethoxymethyl)imidazole
• D73585
• SCHEMBL1406898
• CS-0068257
• 1-(Dimethoxymethyl)-1H-imidazole
• 61278-82-8
• DTXSID60458245

• MDL： MFCD28664851
• Inchi： 1S/C6H10N2O2/c1-9-6(10-2)8-4-3-7-5-8/h3-6H,1-2H3
• InChI Key： QBRJAUWSHFBOSO-UHFFFAOYSA-N
• SMILES： O(C)C(N1C=NC=C1)OC

Computed Properties

• Exact Mass: 142.0743
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1H-Imidazole, 1-(dimethoxymethyl)-

Introduction to 1H-Imidazole, 1-(dimethoxymethyl) and Its Applications in Modern Chemical Research

1H-Imidazole, 1-(dimethoxymethyl), with the CAS number 61278-82-8, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the imidazole family, a class of molecules characterized by a five-membered ring containing two nitrogen atoms. The presence of the dimethoxymethyl substituent at the 1-position of the imidazole ring introduces unique reactivity and functionalization possibilities, making it a valuable building block for synthetic chemistry and drug development.

The structure of 1H-Imidazole, 1-(dimethoxymethyl) features a conjugated system that allows for various electronic and steric modifications. This feature is particularly useful in medicinal chemistry, where precise control over molecular interactions is crucial for designing compounds with desired biological activity. The dimethoxymethyl group, in particular, serves as a protecting group for hydroxyl or carboxyl functionalities and can be selectively removed under specific conditions, providing flexibility in synthetic pathways.

In recent years, there has been growing interest in the applications of imidazole derivatives in therapeutic areas such as antiviral, antibacterial, and anticancer agents. The chemical properties of 1H-Imidazole, 1-(dimethoxymethyl) make it an excellent precursor for synthesizing more complex molecules. For instance, its ability to undergo nucleophilic substitution reactions allows for the introduction of diverse side chains, which can be tailored to target specific biological pathways.

One of the most compelling aspects of this compound is its role in the development of pharmaceutical intermediates. Researchers have leveraged its reactivity to create novel analogs with enhanced pharmacological profiles. For example, studies have demonstrated its utility in generating imidazole-based inhibitors that target enzymes involved in inflammation and cancer progression. These findings highlight the compound's potential as a scaffold for future drug candidates.

The synthetic utility of 1H-Imidazole, 1-(dimethoxymethyl) has also been explored in organic synthesis methodologies. Its incorporation into multi-step synthetic routes has enabled the preparation of complex natural products and functional materials. The ability to modify its structure through cross-coupling reactions, such as Suzuki or Heck couplings, further underscores its importance as a synthetic intermediate.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the biological activity of this compound. Molecular modeling studies have revealed insights into how 1H-Imidazole, 1-(dimethoxymethyl) interacts with biological targets at the molecular level. These insights are invaluable for rational drug design and optimizing lead compounds for clinical trials.

The industrial applications of this compound extend beyond pharmaceuticals into materials science and agrochemicals. Its derivatives have been investigated for their potential use as ligands in catalytic systems and as precursors for specialty chemicals. The versatility of 1H-Imidazole, 1-(dimethoxymethyl) underscores its significance across multiple scientific disciplines.

In conclusion, 1H-Imidazole, 1-(dimethoxymethyl) (CAS no. 61278-82-8) is a multifaceted compound with broad applications in chemical research. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to evolve, so too will its role in advancing scientific discovery and innovation.